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Compound of Interest

Compound Name: Topogard

Cat. No.: B1222600 Get Quote

For Researchers, Scientists, and Agricultural Professionals

These application notes provide a comprehensive overview of the selective herbicide

Topogard, detailing its mechanism of action and the critical role of surfactants and adjuvants in

modulating its performance. The following sections offer detailed experimental protocols for

evaluating the efficacy and crop safety of Topogard formulations, alongside illustrative data on

the impact of spray additives.

Introduction to Topogard
Topogard is a selective, post-emergent herbicide used for the control of annual broadleaf

weeds in pea and potato crops.[1][2] Its active ingredients are terbutryn and terbuthylazine,

both belonging to the triazine chemical family.[1] Topogard is absorbed through both the roots

and leaves of weeds, providing rapid knockdown and residual weed control.[1]

Mechanism of Action: Photosystem II Inhibition
The herbicidal activity of Topogard's active ingredients, terbutryn and terbuthylazine, stems

from their ability to inhibit photosynthesis.[3] Specifically, these triazine herbicides block the

electron transport chain within Photosystem II (PSII) in the chloroplasts of susceptible plants.[3]

By binding to the D1 protein subunit of PSII, they prevent the transfer of electrons, which halts

the production of ATP and NADPH necessary for CO2 fixation.[3] This disruption leads to a

buildup of highly reactive oxygen species, causing lipid peroxidation and the destruction of cell
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membranes, ultimately resulting in chlorosis (yellowing), necrosis (tissue death), and plant

demise.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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